Cas no 1216633-22-5 (4-Amino-2,6-dimethyl-7(8H)-pteridone Sodium Salt)

• Product Name: 4-Amino-2,6-dimethyl-7(8H)-pteridone Sodium Salt
• CAS No: 1216633-22-5
• MF: C₈H₈N₅NaO
• MW: 213.17179107666
• CID: 1060270
• Update Time: 2025-05-24

4-Amino-2,6-dimethyl-7(8H)-pteridone Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dimethyl-7(8H)-pteridone Sodium Salt
• sodium,4-amino-2,6-dimethylpteridin-7-olate

• Inchi： 1S/C8H9N5O.Na/c1-3-8(14)13-7-5(10-3)6(9)11-4(2)12-7;/h1-2H3,(H3,9,11,12,13,14);/q;+1/p-1
• InChI Key： WRJDYOONLYLBKB-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C1=C(C)N=C2C(N)=NC(C)=NC2=N1

Computed Properties

• Exact Mass: 213.06300

Experimental Properties

• PSA: 100.64000
• LogP: 1.34380

Additional information on 4-Amino-2,6-dimethyl-7(8H)-pteridone Sodium Salt

4-Amino-2,6-Dimethyl-7(8H)-Pteridone Sodium Salt: A Comprehensive Overview

The compound with CAS No. 1216633-22-5, commonly referred to as 4-Amino-2,6-Dimethyl-7(8H)-Pteridone Sodium Salt, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The pteridone core of the molecule, combined with the sodium salt functional group, contributes to its versatile properties.

Recent studies have highlighted the importance of 4-Amino-2,6-Dimethyl-7(8H)-Pteridone Sodium Salt in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of antiviral and anticancer agents. The amino group at position 4 and the dimethyl substituents at positions 2 and 6 play a crucial role in modulating the compound's reactivity and biological activity.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Scientists have optimized these steps to improve yield and purity, making it more accessible for large-scale production. The use of sodium salt form enhances its solubility in aqueous solutions, which is advantageous for pharmacological studies.

One of the most promising areas of research involving this compound is its application in targeted drug delivery systems. The pteridone ring structure has been shown to interact with specific proteins, making it a potential candidate for designing drugs that target diseases like cancer and viral infections. Recent findings suggest that derivatives of this compound can inhibit key enzymes involved in viral replication, offering new avenues for antiviral therapy.

In addition to its therapeutic potential, 4-Amino-2,6-Dimethyl-7(8H)-Pteridone Sodium Salt has also been studied for its role in chemical catalysis. Its ability to act as a catalyst in organic reactions has been explored, particularly in asymmetric synthesis and green chemistry applications. This dual functionality underscores its importance in both medicinal and industrial chemistry.

As research continues to uncover new properties and applications of this compound, it is evident that 4-Amino-2,6-Dimethyl-7(8H)-Pteridone Sodium Salt holds immense potential in advancing modern medicine and chemical innovation. Its unique structure and versatile reactivity make it a valuable tool for scientists working on cutting-edge projects in drug discovery and materials science.